Cas no 1417793-86-2 (Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate)
Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate
- benzyl N-[2-[(2-chlorophenyl)methyl-methylamino]-2-oxoethyl]carbamate
- {[(2-Chloro-benzyl)-methyl-carbamoyl]-methyl}-carbamic acid benzyl ester
- DB-310763
- {[(2-Chloro-benzyl)-methyl-carbamoyl]-methyl }-carbamic acid benzyl ester
- 1417793-86-2
- SB83368
- Benzyl(2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate
- AKOS024463570
-
- MDL: MFCD22631796
- Inchi: 1S/C18H19ClN2O3/c1-21(12-15-9-5-6-10-16(15)19)17(22)11-20-18(23)24-13-14-7-3-2-4-8-14/h2-10H,11-13H2,1H3,(H,20,23)
- InChI Key: OYRQUFHXUNLUPA-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CN(C)C(CNC(=O)OCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 346.1084202Da
- Monoisotopic Mass: 346.1084202Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 58.6Ų
Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019140350-1g |
Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate |
1417793-86-2 | 95% | 1g |
765.32 USD | 2021-05-31 | |
| Ambeed | A648842-1g |
Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate |
1417793-86-2 | 95+% | 1g |
$715.0 | 2024-04-23 | |
| Crysdot LLC | CD12144743-250mg |
Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate |
1417793-86-2 | 95+% | 250mg |
$359 | 2024-07-23 | |
| Crysdot LLC | CD12144743-1g |
Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate |
1417793-86-2 | 95+% | 1g |
$897 | 2024-07-23 |
Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate
Introduction to Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate and Its Significance in Modern Chemical Biology
Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate, a compound with the CAS number 1417793-86-2, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structure, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The presence of multiple functional groups, including benzyl and (methyl)amino moieties, makes it a versatile scaffold for designing novel bioactive molecules.
The chemical structure of Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate can be broken down into several key components that contribute to its unique properties. The benzyl group, known for its stability and ease of functionalization, serves as a hydrophobic anchor, while the (methyl)amino group introduces basicity and potential interactions with acidic residues in biological targets. The carbamate linkage, connecting these groups to a 2-oxoethyl backbone, further enhances the molecule's solubility and reactivity, making it an attractive candidate for further derivatization.
In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways with high specificity. Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate has emerged as a promising candidate in this context. Its structural features suggest potential applications in the development of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The ability of this compound to interact with specific protein targets has been explored through both computational modeling and experimental validation.
One of the most intriguing aspects of Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate is its role as a precursor in the synthesis of more complex bioactive molecules. Researchers have leveraged its structural framework to develop derivatives with enhanced potency and selectivity. For instance, modifications to the (methyl)amino group have led to compounds that exhibit improved binding affinity to target enzymes. These findings highlight the compound's versatility and its potential as a building block in medicinal chemistry.
The synthesis of Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of key intermediates such as 2-chlorobenzylamine and methyl acetoacetate. These intermediates are then coupled through condensation reactions to form the carbamate linkage. The final step involves protecting group strategies to ensure regioselective functionalization. This synthetic route not only highlights the compound's complexity but also underscores the importance of meticulous planning in organic synthesis.
In terms of biological activity, Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate has shown promise in preclinical studies. Its ability to inhibit certain kinases has been linked to its structural features, particularly the presence of the (methyl)amino group, which can engage in hydrogen bonding with critical residues in the active site. Additionally, the benzyl moiety provides steric hindrance that can optimize binding interactions. These properties have made it an attractive scaffold for further optimization through structure-based drug design.
The impact of Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate extends beyond academic research. Pharmaceutical companies are increasingly interested in leveraging its structural motifs for drug discovery programs. The compound's unique combination of functional groups makes it a valuable tool for developing new therapeutics targeting various diseases. As our understanding of biological pathways continues to grow, so does the demand for innovative molecules like Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate.
The future prospects for Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate are bright, with ongoing research exploring its potential applications in therapeutic areas such as oncology and neurology. Advances in computational chemistry have enabled researchers to predict how modifications to its structure can enhance its biological activity. These predictions are then validated through experimental studies, leading to iterative improvements that refine the molecule's properties.
In conclusion, Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate is a remarkable compound that exemplifies the intersection of chemistry and biology. Its intricate structure and versatile functional groups make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.
1417793-86-2 (Benzyl (2-((2-chlorobenzyl)(methyl)amino)-2-oxoethyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)